3-(4-Fluorophenyl)-6-((2-methylbenzyl)thio)pyridazine

• IUPAC Name: 3-(4-fluorophenyl)-6-[(2-methylphenyl)methylsulfanyl]pyridazine
• InChI: InChI=1S/C18H15FN2S/c1-13-4-2-3-5-15(13)12-22-18-11-10-17(20-21-18)14-6-8-16(19)9-7-14/h2-11H,12H2,1H3
• InChI Key: IMCHQPGNXQHJHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C(C=C2)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2S
• Molecular Weight: 310.4 g/mol

Description

The compound “2-(4-Fluorophenyl)-5-(3-iodo-2-methylbenzyl)thiophene” is a highly valuable building block in organic synthesis. It belongs to the category of aromatics, heterocycles, sulphur and selenium compounds, enzyme activators, and fluorescent labels and indicators.

Molecular Structure Analysis

The molecular formula of “2-(4-Fluorophenyl)-5-(3-iodo-2-methylbenzyl)thiophene” is C18H14FIS. Its molecular weight is 408.27.

Physical And Chemical Properties Analysis

The compound “2-(4-Fluorophenyl)-5-[(5-iodo-2-methylphenyl)methyl]thiophene” has a melting point of 109-110 °C, a predicted boiling point of 450.2±45.0 °C, and a density of 1.533. It is sparingly soluble in DMSO and slightly soluble in methanol.

Scientific Research Applications

Antitumor Activity

Compounds structurally related to 3-(4-Fluorophenyl)-6-((2-methylbenzyl)thio)pyridazine have demonstrated anticancer properties. For instance, derivatives have been tested against human cancer cell lines, showing activity at low concentrations comparable to reference drugs like 5-fluorodeoxyuridine. These findings suggest a potential for developing novel anticancer agents based on this chemical framework (Hammam et al., 2005).

Antibacterial Activity

Research has also highlighted the antibacterial potency of pyridazine derivatives, including those with structural similarities to 3-(4-Fluorophenyl)-6-((2-methylbenzyl)thio)pyridazine. Novel compounds carrying the pyridazine moiety have shown enhanced in vitro antibacterial activity against quinolone-resistant Gram-positive clinical isolates, highlighting their potential as antibacterial agents (Asahina et al., 2008).

Herbicidal Activities

Further research into pyridazine derivatives has discovered their utility in agricultural chemistry, particularly as herbicides. For example, novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives have been synthesized and shown to exhibit significant herbicidal activities, potentially offering new tools for weed control in agriculture (Xu et al., 2008).

Synthesis and Structural Characterization

The synthesis and structural analysis of pyridazine derivatives, including 3-(4-Fluorophenyl)-6-((2-methylbenzyl)thio)pyridazine, have been extensively studied. These efforts aim to understand the molecular frameworks and properties that contribute to their biological activities. Such studies provide foundational knowledge for the development of new compounds with enhanced efficacy and specificity for various applications (Sallam et al., 2021).